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Compound of Interest

Compound Name: Stella blue

CAS No.: 85213-55-4

Cat. No.: B12702078

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The inquiry into the molecular target identification of "Stella Blue" reveals a fascinating case of

homonymy across various scientific and cultural domains. While the name evokes a singular

entity, research indicates that "Stella Blue" does not correspond to a specific therapeutic

compound undergoing molecular target identification in the conventional drug development

pipeline. Instead, the term refers to a chemical compound with limited public data, a strain of

Cannabis sativa, and a cultivar of blueberry, each with distinct characteristics and areas of

study.

This guide will address the multifaceted nature of "Stella Blue," providing available technical

information for each identified entity, while clarifying the absence of a singular molecular target

for a "Stella Blue" drug.

"Stella Blue" - The Chemical Compound
A compound named "Stella blue" is listed in the PubChem database with the molecular

formula C18H24ClN3O5.[1]
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Data Presentation:

Identifier Value

PubChem CID 44151512

Molecular Formula C18H24ClN3O5

Molecular Weight 397.9 g/mol

IUPAC Name
3-N,3-N-diethyl-7-N,7-N-dimethyl-10H-

phenoxazin-10-ium-3,7-diamine;perchlorate

Experimental Protocols:

Currently, there is no publicly available information regarding the synthesis, biological activity,

or experimental protocols for the molecular target identification of this specific compound.

Researchers interested in this molecule would need to initiate primary research, including

synthesis, purification, and subsequent screening in relevant biological assays to determine its

potential pharmacological effects and molecular targets.

"Stella Blue" - The Cannabis Sativa Strain
"Stella Blue" is a well-documented sativa-dominant hybrid strain of cannabis, reportedly a

cross between Blueberry and an unknown sativa.[2][3][4] Its primary interest to researchers lies

in its chemical composition, specifically its cannabinoid and terpene profiles, which are

responsible for its reported effects.

Data Presentation:

The quantitative data for the cannabinoid and terpene content of the "Stella Blue" cannabis

strain can vary between batches and cultivators. However, representative data indicates the

following primary components:

Table 1: Representative Cannabinoid Profile of Stella Blue Strain[3]
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Cannabinoid Percentage (%)

THCA 78.26

D9-THC 5.29

CBGA 1.59

THCVA 0.45

Table 2: Primary Terpenes in Stella Blue Strain[4]

Terpene Predominant Aroma/Flavor

Limonene Citrus

Myrcene Herbal, Earthy

Caryophyllene Spicy, Peppery

Experimental Protocols:

Protocol 1: Cannabinoid and Terpene Profiling using High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify the cannabinoid and terpene content in a sample of "Stella Blue"

cannabis.

Methodology:

Sample Preparation: Homogenize a known weight of the cannabis flower. Perform an

extraction using a suitable solvent (e.g., ethanol, methanol, or a mixture of organic

solvents).

Cannabinoid Analysis (HPLC):

Use a reverse-phase C18 column.
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Employ a gradient elution with a mobile phase consisting of acetonitrile and water with a

formic acid modifier.

Detect cannabinoids using a UV detector at a specific wavelength (e.g., 220-230 nm).

Quantify by comparing peak areas to those of certified reference standards for major

cannabinoids (THCA, D9-THC, CBD, etc.).

Terpene Analysis (GC-MS):

Vaporize the extracted sample in the GC inlet.

Separate terpenes based on their boiling points and interactions with the stationary

phase of the GC column.

Identify individual terpenes by their mass spectra and retention times, comparing them

to a library of known terpene standards.

Quantify based on the peak area relative to an internal standard.

Signaling Pathways and Logical Relationships:

The psychoactive and therapeutic effects of cannabis strains like "Stella Blue" are primarily

mediated by the interaction of cannabinoids with the endocannabinoid system (ECS). The

primary molecular targets are the cannabinoid receptors CB1 and CB2.

Stella Blue Cannabinoids Endocannabinoid System Receptors
Cellular Responses

Δ9-THC
CB1 Receptor

(Primarily in CNS)
Agonist

CB2 Receptor
(Primarily in Immune System)

Partial Agonist

CBD
Negative Allosteric Modulator

Negative Allosteric Modulator

Psychoactive Effects
(Euphoria, Altered Perception)

Therapeutic Effects
(Analgesia, Anti-inflammation)
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Click to download full resolution via product page

Interaction of "Stella Blue" Cannabinoids with the Endocannabinoid System.

"Stella Blue" - The Blueberry Cultivar
"Stella Blue" is also a cultivar of blueberry (Vaccinium corymbosum). Research on this plant

focuses on its agricultural properties and nutritional content, particularly its high concentration

of anthocyanins and other polyphenols, which contribute to its antioxidant capacity.[5]

Data Presentation:

Table 3: Bioactive Compound Content and Antioxidant Capacity in 'Stella Blue' Blueberries

with 2 mM Salicylic Acid Treatment[5]

Parameter Value

Total Polyphenolic Content ~140 mg gallic acid 100 g⁻¹ FW

Total Anthocyanin Content ~80 mg 100 g⁻¹ FW

Antioxidant Capacity (DPPH) ~80 mg 100 g⁻¹ FW

Antioxidant Capacity (ABTS) 1018 µmol TE 100 g⁻¹ FW

Experimental Protocols:

Protocol 2: Quantification of Total Polyphenolic Content (Folin-Ciocalteu Method)

Objective: To determine the total polyphenolic content in 'Stella Blue' blueberry extract.

Methodology:

Extraction: Homogenize fresh blueberries and extract with a solvent mixture (e.g.,

methanol/water/acetic acid).

Reaction: Mix the extract with Folin-Ciocalteu reagent. After a short incubation, add a

saturated sodium carbonate solution to raise the pH.
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Incubation: Allow the reaction to proceed in the dark for a specified time (e.g., 2 hours) at

room temperature.

Measurement: Measure the absorbance of the resulting blue-colored solution using a

spectrophotometer at a wavelength of approximately 765 nm.

Quantification: Calculate the total polyphenolic content by comparing the absorbance to a

standard curve prepared with a known concentration of gallic acid.

Protocol 3: Quantification of Total Anthocyanin Content (pH Differential Method)

Objective: To measure the total monomeric anthocyanin content in 'Stella Blue' blueberries.

Methodology:

Extraction: Prepare an extract of the blueberries.

pH Adjustment: Dilute the extract in two different buffer systems: one at pH 1.0 (potassium

chloride) and another at pH 4.5 (sodium acetate).

Measurement: Measure the absorbance of both dilutions at the wavelength of maximum

absorbance for anthocyanins (around 520 nm) and at a wavelength where anthocyanins

do not absorb (around 700 nm) to correct for haze.

Calculation: The difference in absorbance between the pH 1.0 and pH 4.5 samples is

proportional to the total anthocyanin concentration. The concentration is expressed as

cyanidin-3-glucoside equivalents.

Signaling Pathways and Logical Relationships:

The health benefits of polyphenols, such as those found in "Stella Blue" blueberries, are often

attributed to their antioxidant and anti-inflammatory properties. One of the key signaling

pathways modulated by these compounds is the Nrf2 pathway, which is a master regulator of

the cellular antioxidant response.
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Polyphenols
(from Stella Blue Blueberries)

Keap1-Nrf2 Complex
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Reactive Oxygen Species (ROS)
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Nrf2
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Antioxidant Response Element (ARE)
in DNA

Translocates to nucleus and binds

Antioxidant Enzymes
(e.g., HO-1, NQO1)

Promotes transcription

Neutralizes

Cellular Protection
(Reduced Oxidative Stress)
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Modulation of the Nrf2 Antioxidant Pathway by Polyphenols.
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Conclusion
The investigation into the molecular target of "Stella Blue" underscores the importance of

precise nomenclature in scientific research. While a specific pharmaceutical compound with

this name lacks detailed public data for a comprehensive target identification guide, the name

is prominently associated with a cannabis strain and a blueberry cultivar. For these entities, the

"molecular targets" are understood in a broader sense: the endocannabinoid system for the

cannabis strain and various cellular pathways, including the Nrf2 antioxidant response, for the

polyphenols in the blueberry cultivar. This guide provides the available technical information for

these distinct entities, offering a framework for researchers in their respective fields of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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